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Compound of Interest

Tert-butyl pent-4-EN-1-
Compound Name:
ylcarbamate

cat. No.: B1280879

An In-depth Technical Guide to the Safe Handling of Tert-butyl pent-4-EN-1-ylcarbamate

This guide provides a comprehensive overview of the chemical properties, hazards, and safe
handling procedures for Tert-butyl pent-4-EN-1-ylcarbamate (CAS No. 202925-92-6). It is
intended for researchers, scientists, and drug development professionals who may handle this
compound in a laboratory setting. The information herein is synthesized from authoritative
sources to ensure technical accuracy and promote a culture of safety.

Compound Identification and Chemical Properties

Tert-butyl pent-4-EN-1-ylcarbamate, also known as N-Boc-4-penten-1-amine, is a carbamate
derivative commonly used in organic synthesis. The tert-butyloxycarbonyl (Boc) protecting
group makes it a useful building block in the synthesis of more complex molecules, particularly
in pharmaceutical research.

Chemical Structure:
Caption: Chemical structure of Tert-butyl pent-4-EN-1-ylcarbamate.

Table 1: Physicochemical Properties of Tert-butyl pent-4-EN-1-ylcarbamate
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Property Value Source

Molecular Formula C10H19NO2 [1]

Molecular Weight 185.26 g/mol [1]
tert-butyl N-pent-4-

IUPAC Name [1]
enylcarbamate

CAS Number 202925-92-6 [11[2]

Not explicitly stated, but similar
Physical State compounds are liquids or low-

melting solids.

| Computed Properties | XLogP3: 2.4, Rotatable Bond Count: 5 |[1] |

Hazard Identification and Toxicology

Understanding the potential hazards is paramount for safe handling. This compound shares
toxicological properties with other carbamates, primarily acting as a cholinesterase inhibitor.

GHS Classification

According to aggregated data from notifications to the European Chemicals Agency (ECHA),
Tert-butyl pent-4-EN-1-ylcarbamate is classified as follows:

e Pictogram: Warning
e Hazard Statement: H302 - Harmful if swallowed.[1]

» Hazard Class: Acute Toxicity 4 (Oral)[1]

Toxicological Mechanism of Action

Carbamates, as a class, are known to be reversible inhibitors of the acetylcholinesterase
(AChE) enzyme.[3][4] AChE is responsible for breaking down the neurotransmitter
acetylcholine at neuronal synapses and neuromuscular junctions. Inhibition of AChE leads to
an accumulation of acetylcholine, causing a state of overstimulation known as a cholinergic
crisis.[5][6][7]
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Unlike organophosphates which cause irreversible inhibition, the bond formed by carbamates
with AChE is reversible and typically hydrolyzes spontaneously, leading to a shorter duration of
toxic effects, often less than 24-48 hours.[4][5][6]

Symptoms of Exposure (Cholinergic Toxidrome): Exposure can occur through ingestion,
inhalation, or skin absorption.[3] Symptoms are broadly categorized as muscarinic and
nicotinic:

e Muscarinic Effects: Salivation, Lacrimation (tearing), Urination, Defecation, Gl distress
(vomiting, diarrhea), Emesis (vomiting), Miosis (pinpoint pupils), bronchospasm, and
excessive respiratory secretions.[4][5][6]

 Nicotinic Effects: Muscle fasciculations, cramping, weakness, and in severe cases, paralysis
and respiratory failure.[3]

Standard Operating Procedure for Safe Handling

A systematic approach to handling minimizes the risk of exposure. The following protocol
should be adopted for all work involving Tert-butyl pent-4-EN-1-ylcarbamate.
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Caption: General workflow for the safe handling of laboratory chemicals.
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Engineering Controls

o Ventilation: Always handle Tert-butyl pent-4-EN-1-ylcarbamate inside a certified chemical
fume hood to minimize inhalation exposure.[8][9] Ensure the sash is at the appropriate
height.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.
» Eye Protection: Chemical safety goggles or a face shield must be worn at all times.[3][9]

» Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves for
tears or holes before each use.[9] Wash gloves before removal and dispose of them in
accordance with institutional policy.

o Body Protection: A lab coat must be worn and fully fastened.[9] Long pants and closed-toe
shoes are mandatory; sandals and perforated shoes are not permitted.[9]

Specific Handling Practices

o Avoidance of Exposure: Do not smell or taste chemicals.[8] Avoid creating aerosols or dust.

» Housekeeping: Maintain a clean and uncluttered workspace.[8] Promptly clean up any spills
using appropriate procedures.

» Hygiene: Do not eat, drink, chew gum, or apply cosmetics in the laboratory.[8] Always wash
hands thoroughly with soap and water after handling chemicals and before leaving the lab.[8]

Storage and Stability

Proper storage is crucial for maintaining the integrity of the compound and ensuring safety.

Table 2: Storage and Stability Information
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Parameter Recommendation Source

Keep container tightly
Storage Conditions closed in a dry, cool, and [10]
well-ventilated place.

Incompatible Materials Strong oxidizing agents. [11]

Stable under recommended
storage conditions.

Stability Carbamates in general can be [11][12]
unstable in biological matrices

or at elevated temperatures.

| Hazardous Decomposition | Thermal decomposition can produce nitrogen oxides (NOXx),
carbon monoxide (CO), and carbon dioxide (CO2). |[11] |

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure. All laboratory
personnel should be familiar with the location of safety showers, eyewash stations, and first aid
kits.[13]
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Exposure Event Occurs

Route of ExpdSure =
4
Inhalation | | Ingestion

| Skin Contact | | Eye Contact |

Immediate Actions

Remove contaminated clothing. Flush eyes with water for 15 min, Move to fresh air. Rinse mouth. Do NOT induce vomiting.
Flush skin with water for 15 min. - holding eyelids open. Provide artificial respiration if needed. Call Poison Center immediately.

Seek Immediate Medical Attention
Bring SDS with Victim

Click to download full resolution via product page

Caption: Decision logic for first aid response to chemical exposure.

First Aid Measures

» Skin Contact: Immediately remove all contaminated clothing.[3] Flush the affected area with
copious amounts of water for at least 15 minutes.[11] Seek medical attention if irritation
persists.[11]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.

+ Inhalation: Move the person to fresh air.[11] If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.

¢ Ingestion: If the substance is swallowed, rinse the mouth with water. Do NOT induce
vomiting.[14] Call a poison control center or physician immediately for treatment advice.
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Note to Physicians

e This compound is a carbamate and a reversible acetylcholinesterase inhibitor.

o Treatment: Management is primarily supportive. Atropine is the primary antidote to reverse
muscarinic symptoms (e.g., excessive secretions, bronchospasm).[4][6] It should be
administered until signs of atropinization (e.g., drying of secretions) are observed.[4]

o Oximes (e.g., Pralidoxime/2-PAM): The use of oximes is generally not recommended and
may be contraindicated in pure carbamate poisoning, as carbamates detach spontaneously
from the enzyme.[3][4]

Disposal Considerations

Chemical waste must be handled and disposed of in accordance with all local, state, and
federal regulations.

» Waste Segregation: Dispose of unused product and contaminated materials (e.g., gloves,
absorbent paper) in a designated hazardous waste container.

» Container Labeling: Ensure the waste container is properly labeled with the chemical name
and associated hazards.[13]

e Environmental Release: Do not allow the product to enter drains or waterways.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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